Cas no 1499223-65-2 (2-bromo-6-(hydroxyamino)methylphenol)

• Product Name: 2-bromo-6-(hydroxyamino)methylphenol
• CAS No: 1499223-65-2
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 6064034
• PubChem ID: 82685270
• Update Time: 2025-05-20

2-bromo-6-(hydroxyamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(hydroxyamino)methylphenol
• 1499223-65-2
• EN300-1896612
• 2-bromo-6-[(hydroxyamino)methyl]phenol
• AKOS021002841

• Inchi： 1S/C7H8BrNO2/c8-6-3-1-2-5(4-9-11)7(6)10/h1-3,9-11H,4H2
• InChI Key： RXRDALULBVXTDA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CNO

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-bromo-6-(hydroxyamino)methylphenol

Comprehensive Guide to 2-Bromo-6-(hydroxyamino)methylphenol (CAS No. 1499223-65-2): Properties, Applications, and Market Insights

2-Bromo-6-(hydroxyamino)methylphenol (CAS No. 1499223-65-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This brominated phenol derivative combines a phenolic hydroxyl group with a hydroxyamino methyl substituent, making it valuable for various synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing novel enzyme inhibitors and antimicrobial agents.

The compound's molecular structure features a benzene ring with three distinct functional groups: a bromo substituent at the 2-position, a hydroxyl group at the 6-position, and a hydroxyamino methyl group also at the 6-position. This arrangement creates multiple reactive sites that enable diverse chemical transformations. Current studies focus on its chelation properties and potential as a metal-binding agent, which aligns with growing interest in bioinorganic chemistry applications.

In pharmaceutical research, 2-Bromo-6-(hydroxyamino)methylphenol serves as a key intermediate for developing targeted therapies. Its structural motif appears promising for designing selective kinase inhibitors, a hot topic in cancer research. The compound's ability to form hydrogen bonds and participate in molecular recognition makes it valuable for structure-activity relationship studies, particularly in the context of personalized medicine approaches.

The synthesis of 2-Bromo-6-(hydroxyamino)methylphenol typically involves multi-step organic reactions starting from commercially available phenol derivatives. Recent advances in green chemistry have led to improved synthetic routes with better atom economy and reduced environmental impact. These developments respond to the growing demand for sustainable chemical processes in the pharmaceutical industry.

Analytical characterization of this compound utilizes advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The quality control standards for 1499223-65-2 have become more stringent as its applications expand, reflecting the pharmaceutical industry's emphasis on compound purity and reproducibility in research.

Market trends indicate growing interest in functionalized phenol derivatives like 2-Bromo-6-(hydroxyamino)methylphenol, driven by increased R&D investment in small molecule therapeutics. The compound's niche applications in medicinal chemistry and chemical biology position it as a valuable research chemical, with demand expected to rise in academic and industrial laboratories.

Storage and handling of 2-Bromo-6-(hydroxyamino)methylphenol require standard laboratory precautions for organic compounds. It should be kept in airtight containers under controlled temperature conditions to maintain stability. Researchers appreciate its relatively good shelf stability compared to other amino phenol derivatives, making it convenient for various experimental applications.

Future research directions for this compound include exploring its potential in catalysis and materials science applications. The unique combination of electron-withdrawing and electron-donating groups in its structure offers interesting possibilities for designing functional materials with tailored properties. These developments align with current trends in molecular engineering and smart materials research.

For researchers working with 1499223-65-2, it's important to consult updated safety data sheets and literature references. The compound's growing importance in chemical research has led to increased availability from specialty chemical suppliers, with various custom synthesis options now available to meet specific research needs.

In conclusion, 2-Bromo-6-(hydroxyamino)methylphenol represents an interesting case study in how functional group interplay can create valuable chemical functionality. Its applications span from pharmaceutical intermediates to potential materials science applications, demonstrating the versatility of carefully designed phenolic compounds in modern chemistry. As research continues, we can expect to see new applications emerge for this structurally intriguing molecule.